1-{3-[4-(3-Trifluoromethyl-phenyl)-piperazin-1-YL]-azetidin-1-YL}-ethanone

• IUPAC Name: 1-[3-[4-[3-(trifluoromethyl)phenyl]piperazin-1-yl]azetidin-1-yl]ethanone
• InChI: InChI=1S/C16H20F3N3O/c1-12(23)22-10-15(11-22)21-7-5-20(6-8-21)14-4-2-3-13(9-14)16(17,18)19/h2-4,9,15H,5-8,10-11H2,1H3
• InChI Key: BSPVCTLTQKZACB-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CC(C1)N2CCN(CC2)C3=CC=CC(=C3)C(F)(F)F
• Molecular Formula: C16H20F3N3O
• DSSTOX Substance ID: DTXSID10652332
• Molecular Weight: 327.34 g/mol
• CAS RN: 223381-97-3

Description

1-{3-[4-(3-Trifluoromethyl-phenyl)-piperazin-1-YL]-azetidin-1-YL}-ethanone, also known as TPA023, is a selective agonist of the GABA-A receptor. It is a promising compound for the treatment of anxiety disorders, as it has shown anxiolytic effects in animal models without the sedative or addictive properties of benzodiazepines.

Mechanism of Action

1-{3-[4-(3-Trifluoromethyl-phenyl)-piperazin-1-YL]-azetidin-1-YL}-ethanone is a selective agonist of the GABA-A receptor, which is the major inhibitory neurotransmitter in the brain. It binds to a specific site on the receptor, causing an increase in chloride ion influx and hyperpolarization of the neuron. This results in a decrease in neuronal excitability and a reduction in anxiety-like behavior.
Biochemical and Physiological Effects:
1-{3-[4-(3-Trifluoromethyl-phenyl)-piperazin-1-YL]-azetidin-1-YL}-ethanone has been shown to increase GABAergic neurotransmission in the brain, leading to a reduction in anxiety-like behavior. It has also been shown to have anxiolytic effects without the sedative or addictive properties of benzodiazepines. 1-{3-[4-(3-Trifluoromethyl-phenyl)-piperazin-1-YL]-azetidin-1-YL}-ethanone has a short half-life and is rapidly metabolized, making it a promising compound for clinical use.

Advantages and Limitations for Lab Experiments

1-{3-[4-(3-Trifluoromethyl-phenyl)-piperazin-1-YL]-azetidin-1-YL}-ethanone has several advantages for lab experiments, including its high purity and stability. It is also a selective agonist of the GABA-A receptor, which reduces the potential for off-target effects. However, 1-{3-[4-(3-Trifluoromethyl-phenyl)-piperazin-1-YL]-azetidin-1-YL}-ethanone has a short half-life and is rapidly metabolized, which can make it difficult to achieve consistent results.

Future Directions

There are several future directions for the study of 1-{3-[4-(3-Trifluoromethyl-phenyl)-piperazin-1-YL]-azetidin-1-YL}-ethanone. One area of research is the development of more selective agonists of the GABA-A receptor, which could lead to improved anxiolytic compounds. Another area of research is the investigation of 1-{3-[4-(3-Trifluoromethyl-phenyl)-piperazin-1-YL]-azetidin-1-YL}-ethanone in combination with other compounds, such as antidepressants or antipsychotics, to determine if there is a synergistic effect. Finally, the clinical efficacy of 1-{3-[4-(3-Trifluoromethyl-phenyl)-piperazin-1-YL]-azetidin-1-YL}-ethanone in the treatment of anxiety disorders, alcohol dependence, and schizophrenia should be further investigated.

Scientific Research Applications

1-{3-[4-(3-Trifluoromethyl-phenyl)-piperazin-1-YL]-azetidin-1-YL}-ethanone has been extensively studied for its anxiolytic effects in animal models. It has been shown to reduce anxiety-like behavior in the elevated plus maze and the light/dark box test. 1-{3-[4-(3-Trifluoromethyl-phenyl)-piperazin-1-YL]-azetidin-1-YL}-ethanone has also been shown to have anxiolytic effects in humans, as demonstrated in a double-blind, placebo-controlled study. In addition to its anxiolytic effects, 1-{3-[4-(3-Trifluoromethyl-phenyl)-piperazin-1-YL]-azetidin-1-YL}-ethanone has shown potential in the treatment of alcohol dependence and schizophrenia.